4-Amino-2-(2-chlorophenyl)butan-2-ol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-amino-2-(2-chlorophenyl)butan-2-ol
• InChI: InChI=1S/C10H14ClNO/c1-10(13,6-7-12)8-4-2-3-5-9(8)11/h2-5,13H,6-7,12H2,1H3
• InChI Key: AERSTJQJJGXNMS-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN)(C1=CC=CC=C1Cl)O

Description

4-Amino-2-(2-chlorophenyl)butan-2-ol is a substituted butanol derivative featuring a 2-chlorophenyl group at the C2 position and an amino group at the C4 position of the butan-2-ol backbone. The following comparison focuses on structurally analogous compounds to infer its properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-2-(2-chlorophenyl)butan-2-ol typically involves the reaction of 2-chlorobenzaldehyde with nitroethane to form 2-chloro-β-nitrostyrene. This intermediate is then reduced using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) to yield 4-Amino-2-(2-chlorophenyl)butan-2-ol .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Specific details on industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

4-Amino-2-(2-chlorophenyl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group in intermediates can be reduced to an amino group.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst (Pd/C) are common reducing agents.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield 4-Amino-2-(2-chlorophenyl)butan-2-one, while substitution of the chlorine atom can produce various substituted derivatives.

Scientific Research Applications

4-Amino-2-(2-chlorophenyl)butan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-2-(2-chlorophenyl)butan-2-ol involves its interaction with specific molecular targets. The amino and hydroxyl groups can form hydrogen bonds with enzymes or receptors, influencing their activity. The chlorophenyl group may enhance binding affinity through hydrophobic interactions. Detailed pathways and targets are subject to ongoing research and may vary depending on the specific application.

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

The table below summarizes key structural and molecular differences between 4-Amino-2-(2-chlorophenyl)butan-2-ol and related compounds from the evidence:

Compound Name	CAS RN	Molecular Formula	Molecular Weight	Substituent Characteristics	Key Features	References
4-Amino-2-(2-chlorophenyl)butan-2-ol	Not available	C₁₀H₁₃ClNO	~210.67 (calc.)	2-chlorophenyl, C4-amino	Hypothetical target compound	-
4-Amino-2-(5-methylthiophen-2-yl)butan-2-ol	1368169-79-2	C₉H₁₅NOS	185.29	Thiophene ring (5-methyl), C4-amino	Heterocyclic substituent
4-Amino-2-(4-iodophenyl)butan-2-ol	1695085-57-4	C₁₀H₁₄INO	291.13	4-iodophenyl, C4-amino	Heavy halogen (I) substitution
2-(4-chlorophenyl)butan-2-ol	3947-53-3	C₁₀H₁₃ClO	184.67	4-chlorophenyl, no amino group	Simple chlorophenyl derivative
4-Amino-2-(1-methyl-1H-pyrazol-4-yl)butan-2-ol	1369161-86-3	C₈H₁₄N₃O	169.22	Pyrazole ring (1-methyl), C4-amino	Nitrogen-rich heterocycle
2-(3-chloro-4-fluorophenyl)butan-2-ol	1379366-86-5	C₁₀H₁₂ClFO	202.65	3-chloro-4-fluorophenyl, no amino group	Dual halogen substitution

Key Observations

Substituent Effects on Molecular Weight :

• The iodine-substituted analogue (291.13 g/mol, ) has the highest molecular weight due to the heavy halogen, while the pyrazole derivative (169.22 g/mol, ) is the lightest, reflecting the compact heterocyclic structure.
• The target compound (estimated ~210.67 g/mol) would fall between the thiophene (185.29 g/mol, ) and dual-halogen (202.65 g/mol, ) derivatives.

Functional Group Influence: Amino Group: Compounds with a C4-amino group (e.g., ) may exhibit enhanced solubility in polar solvents compared to non-amino analogues (e.g., ). Halogen Substitution: The position and type of halogen (Cl, I, F) influence electronic properties. For example, the electron-withdrawing 4-iodo group () could reduce aromatic ring reactivity compared to 2-chloro or 3-chloro-4-fluoro () substitutions.

Heterocyclic vs.

Commercial Availability :

• The thiophene analogue () is temporarily out of stock, while others like the 4-iodophenyl derivative () lack pricing or availability data.

Biological Activity

4-Amino-2-(2-chlorophenyl)butan-2-ol is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activities, mechanisms of action, and relevant case studies, providing a comprehensive overview supported by diverse research findings.

• Molecular Formula : C10H12ClN
• Molecular Weight : 183.66 g/mol
• IUPAC Name : 4-amino-2-(2-chlorophenyl)butan-2-ol

The biological activity of 4-Amino-2-(2-chlorophenyl)butan-2-ol is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in metabolic pathways. Research suggests that this compound may modulate neurotransmitter levels and exhibit anti-inflammatory properties, although detailed mechanistic studies are still required to fully elucidate its action.

Antiviral Activity

Recent studies have highlighted the potential of compounds related to 4-Amino-2-(2-chlorophenyl)butan-2-ol as antiviral agents. For instance, derivatives have shown significant inhibitory effects against human adenovirus (HAdV), with selectivity indexes exceeding 100. Compounds from a related class demonstrated IC50 values as low as 0.27 μM against HAdV, indicating strong antiviral potential while maintaining low cytotoxicity .

Antibacterial Activity

The compound exhibits promising antibacterial properties against both Gram-positive and Gram-negative bacteria. In vitro assays have reported minimum inhibitory concentration (MIC) values ranging from 0.0048 mg/mL to 0.156 mg/mL against various bacterial strains, including E. coli and Bacillus mycoides. The presence of electron-withdrawing groups like chlorine enhances its antibacterial efficacy .

Antifungal Activity

In addition to antibacterial effects, 4-Amino-2-(2-chlorophenyl)butan-2-ol has shown antifungal activity, particularly against Candida species. The compound's efficacy was demonstrated with MIC values indicating significant inhibition of fungal growth, suggesting its potential use in treating fungal infections .

Study on Antiviral Efficacy

A notable study investigated a series of N-(4-amino-2-chlorophenyl)-5-chloro derivatives that exhibited enhanced antiviral activity against HAdV. Among these, one derivative achieved an IC50 of 0.27 μM with a CC50 of 156.8 μM, showcasing a favorable therapeutic index and minimal toxicity in animal models .

Antimicrobial Screening

A comprehensive screening of synthesized compounds revealed that those containing the 4-amino group displayed superior antimicrobial properties compared to their counterparts lacking this functional group. The structure–activity relationship (SAR) analysis indicated that modifications on the phenyl ring significantly influenced antibacterial potency .

Summary of Biological Activities

Activity Type	Target Organisms	MIC/IC50 Values	Notes
Antiviral	Human adenovirus	IC50 = 0.27 μM	High selectivity index
Antibacterial	E. coli, Bacillus spp.	MIC = 0.0048 - 0.156 mg/mL	Effective against both Gram-positive and Gram-negative bacteria
Antifungal	Candida spp.	MIC = variable	Demonstrated significant antifungal activity